Cas no 67593-11-7 (1-(4-Methylphenyl)sulfonylindol-3-ylmethanol)

• Product Name: 1-(4-Methylphenyl)sulfonylindol-3-ylmethanol
• CAS No: 67593-11-7
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• MDL: MFCD02327115
• CID: 1719786
• PubChem ID: 839263
• Update Time: 2025-04-21

1-(4-Methylphenyl)sulfonylindol-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1h-indol-3-yl[(4-methylphenyl)sulfonyl]methanol
• SureCN1394996
• 1-tosylindole-3-methanol
• KB-34212
• 1-[(4-Methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• AK-65814
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(toluene-4-suIfonyl)-1H-pyrrolo[2,3-b]pyridine
• RP08044
• (1-tosyl-1H-indol-3-yl)carbinol
• 1-[(4-methylphenyl)sulphonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• 1-Tosyl-1H-Pyrrolo[2,3-B]pyridine-4-boronic acid pinacol ester
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine
• 3-hydroxymethyl-1-tosyl-1H-indole
• 3-hydroxymethyl-1-tosylindole
• [1-tosyl-1Hindol-3-yl]methanol
• ANW-63868
• 1-[(4-methylphenyl)sulfonyl]indol-3-ylmethanol
• 1-(p-toluenesulfonyl)-3-hydroxymethylindole
• (1-tosyl-1H-indol-3-yl)methanol
• 1H-Indole-3-methanol, 1-[(4-methylphenyl)sulfonyl]-
• MFCD02327115
• {1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl}methanol
• SY125732
• AS-68786
• CS-0046993
• W10536
• [1-(4-methylbenzenesulfonyl)-1H-indol-3-yl]methanol
• AKOS027255566
• 67593-11-7
• CHEMBL1904177
• SMR000477423
• MLS001179174
• SCHEMBL946516
• AN-967/15488339
• (1-Tosyl-3-indolyl)methanol
• [1-(4-methylphenyl)sulfonylindol-3-yl]methanol
• DB-327596
• AOYYOOZRBUTQBJ-UHFFFAOYSA-N
• 1-(4-Methylphenyl)sulfonylindol-3-ylmethanol

• MDL： MFCD02327115
• Inchi： 1S/C16H15NO3S/c1-12-6-8-14(9-7-12)21(19,20)17-10-13(11-18)15-4-2-3-5-16(15)17/h2-10,18H,11H2,1H3
• InChI Key： AOYYOOZRBUTQBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=C(CO)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 301.07726451g/mol
• Monoisotopic Mass: 301.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides